Cas no 2172072-65-8 (4-methoxy-2-(4H-1,2,4-triazol-4-yl)phenol)

• Product Name: 4-methoxy-2-(4H-1,2,4-triazol-4-yl)phenol
• CAS No: 2172072-65-8
• MF: C₉H₉N₃O₂
• MW: 191.186661481857
• CID: 6355043
• PubChem ID: 165786744
• Update Time: 2025-11-02

4-methoxy-2-(4H-1,2,4-triazol-4-yl)phenol Chemical and Physical Properties

Names and Identifiers

• 4-methoxy-2-(4H-1,2,4-triazol-4-yl)phenol
• 2172072-65-8
• EN300-1614033

• Inchi： 1S/C9H9N3O2/c1-14-7-2-3-9(13)8(4-7)12-5-10-11-6-12/h2-6,13H,1H3
• InChI Key： YRVGSNSHGLBMCD-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=C(C(=C1)N1C=NN=C1)O

Computed Properties

• Exact Mass: 191.069476538g/mol
• Monoisotopic Mass: 191.069476538g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 60.2Ų

Additional information on 4-methoxy-2-(4H-1,2,4-triazol-4-yl)phenol

Comprehensive Analysis of 4-methoxy-2-(4H-1,2,4-triazol-4-yl)phenol (CAS No. 2172072-65-8): Properties, Applications, and Research Insights

In the realm of organic chemistry and pharmaceutical research, 4-methoxy-2-(4H-1,2,4-triazol-4-yl)phenol (CAS No. 2172072-65-8) has emerged as a compound of significant interest. This heterocyclic phenol derivative combines a methoxy group and a 1,2,4-triazole moiety, offering unique chemical properties that make it valuable for various applications. Researchers and industry professionals are increasingly exploring its potential in drug discovery, material science, and agrochemical development.

The structural features of 4-methoxy-2-(4H-1,2,4-triazol-4-yl)phenol contribute to its versatility. The presence of the triazole ring enhances its ability to form hydrogen bonds and participate in coordination chemistry, while the methoxy-phenol backbone provides stability and solubility in organic solvents. These characteristics align with current trends in green chemistry and sustainable synthesis, as scientists seek eco-friendly alternatives for complex molecular architectures.

Recent studies highlight the compound's relevance in medicinal chemistry. Its structural similarity to known bioactive molecules has prompted investigations into potential antimicrobial and anti-inflammatory properties. The 1,2,4-triazole core, in particular, is a privileged scaffold in drug design, appearing in numerous FDA-approved therapeutics. This connection to pharmaceutical innovation makes CAS 2172072-65-8 a subject of growing attention in academic and industrial labs.

From a synthetic perspective, 4-methoxy-2-(4H-1,2,4-triazol-4-yl)phenol exemplifies modern heterocyclic compound synthesis techniques. Researchers are optimizing routes to improve yield and purity, leveraging advancements in catalytic methods and flow chemistry. These developments address key challenges in scalable production, a frequent topic in chemical manufacturing discussions.

The compound's potential extends beyond pharmaceuticals. In materials science, its aromatic and heterocyclic structure shows promise for developing functional polymers and coordination complexes. The phenolic OH group offers sites for further modification, enabling the creation of tailored materials with specific properties. This versatility responds to the increasing demand for multifunctional compounds in advanced material applications.

Analytical characterization of 2172072-65-8 employs state-of-the-art techniques including NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods verify the compound's structure and purity, critical for research reproducibility—a hot topic in scientific integrity discussions. The detailed spectral data available for this compound facilitates its adoption in various research programs.

As interest grows in structure-activity relationships (SAR), 4-methoxy-2-(4H-1,2,4-triazol-4-yl)phenol serves as an excellent model compound. Its well-defined structure allows systematic modification studies, contributing to broader understanding of molecular interactions and biological activity. These investigations align with current emphasis on rational drug design and computational chemistry approaches.

The safety profile and handling considerations for this compound follow standard laboratory protocols for organic intermediates. While not classified as hazardous under current regulations, proper chemical safety practices remain essential—a recurring theme in laboratory management best practices and occupational health guidelines.

Looking forward, 4-methoxy-2-(4H-1,2,4-triazol-4-yl)phenol represents an important building block in chemical innovation. Its dual functionality as both a hydrogen bond donor and acceptor makes it particularly valuable for designing new molecular entities. The compound's relevance to multiple disciplines—from medicinal chemistry to materials engineering—ensures its continued importance in scientific research and industrial applications.

For researchers seeking high-purity chemical intermediates or investigating triazole-containing compounds, CAS 2172072-65-8 offers numerous opportunities. The compound's commercial availability through specialty chemical suppliers facilitates access for diverse research programs, supporting the global scientific community's efforts in molecular discovery and applied chemistry.